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molecular formula C11H12O2 B086382 Cinnamyl acetate CAS No. 103-54-8

Cinnamyl acetate

Cat. No. B086382
CAS RN: 103-54-8
M. Wt: 176.21 g/mol
InChI Key: WJSDHUCWMSHDCR-VMPITWQZSA-N
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Patent
US05202356

Procedure details

The above alcohol (2.05 g) in pyridine (1.6 ml) with acetic anhydride (1.8 g) was stirred at 25° for 3 hours before being partitioned between ether and dilute hydrochloric acid. Work-up in the conventional manner gave 3-phenylprop-2-enyl acetate (2.2 g). NMR 1H: 7.15 (5H,m), 6.52 (1H,d), 6.22(1H,t), 4.57 (2H,d), 2.00(3H,s).
Name
alcohol
Quantity
2.05 g
Type
reactant
Reaction Step One
Name
acetic anhydride
Quantity
1.8 g
Type
reactant
Reaction Step One
Name
pyridine
Quantity
1.6 mL
Type
solvent
Reaction Step One
Name
3-phenylprop-2-enyl acetate

Identifiers

REACTION_CXSMILES
[C:1]1([CH:7]=[CH:8][CH2:9][OH:10])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[C:11](OC(=O)C)(=[O:13])[CH3:12]>N1C=CC=CC=1>[C:11]([O:10][CH2:9][CH:8]=[CH:7][C:1]1[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1)(=[O:13])[CH3:12]

Inputs

Step One
Name
alcohol
Quantity
2.05 g
Type
reactant
Smiles
C1(=CC=CC=C1)C=CCO
Name
acetic anhydride
Quantity
1.8 g
Type
reactant
Smiles
C(C)(=O)OC(C)=O
Name
pyridine
Quantity
1.6 mL
Type
solvent
Smiles
N1=CC=CC=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
before being partitioned between ether and dilute hydrochloric acid

Outcomes

Product
Name
3-phenylprop-2-enyl acetate
Type
product
Smiles
C(C)(=O)OCC=CC1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 2.2 g
YIELD: CALCULATEDPERCENTYIELD 81.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US05202356

Procedure details

The above alcohol (2.05 g) in pyridine (1.6 ml) with acetic anhydride (1.8 g) was stirred at 25° for 3 hours before being partitioned between ether and dilute hydrochloric acid. Work-up in the conventional manner gave 3-phenylprop-2-enyl acetate (2.2 g). NMR 1H: 7.15 (5H,m), 6.52 (1H,d), 6.22(1H,t), 4.57 (2H,d), 2.00(3H,s).
Name
alcohol
Quantity
2.05 g
Type
reactant
Reaction Step One
Name
acetic anhydride
Quantity
1.8 g
Type
reactant
Reaction Step One
Name
pyridine
Quantity
1.6 mL
Type
solvent
Reaction Step One
Name
3-phenylprop-2-enyl acetate

Identifiers

REACTION_CXSMILES
[C:1]1([CH:7]=[CH:8][CH2:9][OH:10])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[C:11](OC(=O)C)(=[O:13])[CH3:12]>N1C=CC=CC=1>[C:11]([O:10][CH2:9][CH:8]=[CH:7][C:1]1[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1)(=[O:13])[CH3:12]

Inputs

Step One
Name
alcohol
Quantity
2.05 g
Type
reactant
Smiles
C1(=CC=CC=C1)C=CCO
Name
acetic anhydride
Quantity
1.8 g
Type
reactant
Smiles
C(C)(=O)OC(C)=O
Name
pyridine
Quantity
1.6 mL
Type
solvent
Smiles
N1=CC=CC=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
before being partitioned between ether and dilute hydrochloric acid

Outcomes

Product
Name
3-phenylprop-2-enyl acetate
Type
product
Smiles
C(C)(=O)OCC=CC1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 2.2 g
YIELD: CALCULATEDPERCENTYIELD 81.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.